L-Guluronic acid sodium salt basic properties
L-Guluronic acid sodium salt basic properties
An In-depth Technical Guide to L-Guluronic Acid Sodium Salt: Core Properties and Applications
Introduction
L-Guluronic acid, a monosaccharide and the C5 epimer of D-mannuronic acid, is a fundamental component of alginic acid, a biopolymer synthesized by brown algae and some bacteria. While not commonly found as an isolated monosaccharide in nature, its properties within the alginate polymer are of significant interest to researchers, scientists, and professionals in drug development. The sodium salt of L-Guluronic acid is the neutralized form of the carboxylic acid, and its characteristics are intrinsically linked to its polymeric origin. This guide provides a comprehensive overview of the core properties of L-Guluronic acid and its sodium salt, with a focus on its role within alginates, experimental methodologies, and biological significance.
Physicochemical Properties of L-Guluronic Acid
The fundamental properties of L-Guluronic acid are crucial for understanding the behavior of its sodium salt and its polymeric form, alginate.
| Property | Value |
| Chemical Formula | C6H10O7 |
| Molecular Weight | 194.14 g/mol |
| IUPAC Name | (2R,3S,4R,5R)-2,3,4,5-tetrahydroxy-6-oxohexanoic acid |
| CAS Number | 1986-16-9 |
| Physical State | Solid |
| Solubility | Soluble in water |
Source and Structure: The Alginate Polymer
L-Guluronic acid is primarily obtained from the hydrolysis of alginic acid. Alginic acid is a linear copolymer composed of blocks of (1-4)-linked β-D-mannuronic acid (M) and α-L-guluronic acid (G) residues. The arrangement of these monomers can vary, leading to regions of repeating M-blocks (MM-blocks), repeating G-blocks (GG-blocks), and alternating M and G blocks (MG-blocks). The ratio and distribution of M and G blocks significantly influence the physicochemical properties of the alginate, such as its viscosity, gel-forming ability, and biological activity.
The GG-blocks are particularly important for the gelling properties of alginate in the presence of divalent cations like Ca2+. The chair-like conformation of the L-guluronic acid residues allows for the formation of a "buckled" structure that effectively binds these cations, leading to the formation of a stable gel matrix. This property is extensively utilized in drug delivery, tissue engineering, and food science.
Workflow for Alginate Extraction and Hydrolysis
The extraction of alginate from brown algae and the subsequent hydrolysis to obtain L-guluronic acid is a multi-step process.
Caption: Workflow for alginate extraction and subsequent hydrolysis to yield L-Guluronic acid.
Biological Role and Signaling
While L-Guluronic acid itself is not known to have a direct signaling role, the polymeric form, particularly alginates with high G-block content, has demonstrated various biological activities. These alginates are recognized by the immune system and can modulate immune responses. For instance, alginates can be recognized by Toll-like receptors (TLRs) on the surface of immune cells, such as macrophages and dendritic cells.
Alginate Recognition by Immune Cells
Upon recognition, a signaling cascade is initiated, leading to the activation of transcription factors like NF-κB and the subsequent production of pro-inflammatory cytokines.
Caption: Simplified signaling pathway of alginate recognition by an immune cell via TLRs.
Experimental Protocols
Determination of M/G Ratio in Alginate by ¹H NMR Spectroscopy
Objective: To determine the molar ratio of D-mannuronic acid (M) and L-guluronic acid (G) in an alginate sample.
Materials:
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Alginate sample
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D₂O (Deuterium oxide)
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NMR spectrometer (400 MHz or higher)
Methodology:
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Sample Preparation: Dissolve 10-20 mg of the sodium alginate sample in 1 mL of D₂O. To reduce the viscosity and improve spectral resolution, the sample can be partially hydrolyzed by mild acid treatment (e.g., 0.1 M HCl at 80°C for 1 hour) followed by neutralization and lyophilization.
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NMR Analysis: Acquire the ¹H NMR spectrum of the dissolved sample at an elevated temperature (e.g., 80-90°C) to further reduce viscosity and sharpen the signals.
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Spectral Integration: Integrate the signals corresponding to the anomeric protons of the M and G residues.
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The anomeric proton of guluronic acid (G-1) typically appears around 5.0-5.1 ppm.
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The anomeric proton of mannuronic acid (M-1) and the H-5 of alternating G residues (GM-5) appear in a complex region around 4.6-4.8 ppm.
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Calculation: The M/G ratio can be calculated from the integrated areas of the respective peaks. The fraction of G-residues (FG) can be determined from the integral of the G-1 peak, and the fraction of M-residues (FM) can be subsequently calculated (FM = 1 - FG).
Circular Dichroism (CD) Spectroscopy for Alginate Composition
Objective: To qualitatively and quantitatively analyze the M and G content of alginates.
Materials:
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Alginate sample
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Deionized water
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CD spectropolarimeter
Methodology:
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Sample Preparation: Prepare a dilute aqueous solution of the alginate sample (e.g., 0.1 mg/mL).
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CD Measurement: Record the CD spectrum of the solution in the far-UV region (typically 190-250 nm).
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Data Analysis: The CD spectra of M- and G-rich alginates exhibit distinct characteristics.
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Poly-M alginates show a negative band around 200 nm and a positive band around 215 nm.
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Poly-G alginates show a positive band around 200 nm and a negative band around 230 nm.
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Quantification: By using reference spectra of pure poly-M and poly-G, the M/G ratio of an unknown sample can be estimated through deconvolution of its CD spectrum.
L-Guluronic Acid Sodium Salt: Deduced Properties
Direct experimental data for isolated L-Guluronic acid sodium salt is not widely available. However, its properties can be inferred from the known chemistry of L-Guluronic acid and the behavior of sodium carboxylates.
| Property | Deduced Value/Characteristic |
| Chemical Formula | C6H9NaO7 |
| Molecular Weight | 216.12 g/mol |
| Physical State | Likely a white to off-white crystalline or amorphous solid |
| Solubility | Expected to be highly soluble in water |
| pH of Aqueous Solution | Slightly basic due to the hydrolysis of the guluronate anion |
| Hygroscopicity | Likely to be hygroscopic |
Conclusion
L-Guluronic acid sodium salt, while not a commonly isolated compound, is a critical component of alginates that dictates many of their commercially and biologically important properties. An understanding of its fundamental chemistry, particularly in the context of the alginate polymer, is essential for researchers and developers in fields ranging from immunology to materials science. The methodologies outlined in this guide provide a starting point for the characterization of materials containing L-Guluronic acid, and the elucidation of its biological roles continues to be an active area of research.
